molecular formula C13H20FN B13224382 [(4-Fluorophenyl)methyl](2-methylpentyl)amine

[(4-Fluorophenyl)methyl](2-methylpentyl)amine

Cat. No.: B13224382
M. Wt: 209.30 g/mol
InChI Key: AIPYMBWWGRZZCD-UHFFFAOYSA-N
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Description

IUPAC Name: (4-Fluorophenyl)methylamine
Molecular Formula: C₁₃H₂₀FN
Molecular Weight: 209.31 g/mol

This compound belongs to the arylalkylamine class, featuring a 4-fluorophenylmethyl group attached to a branched 2-methylpentylamine moiety. The fluorine atom at the para position of the phenyl ring enhances lipophilicity and metabolic stability, making it a candidate for medicinal chemistry applications. The branched alkyl chain (2-methylpentyl) likely influences its pharmacokinetic properties, such as membrane permeability and binding affinity to biological targets .

Properties

Molecular Formula

C13H20FN

Molecular Weight

209.30 g/mol

IUPAC Name

N-[(4-fluorophenyl)methyl]-2-methylpentan-1-amine

InChI

InChI=1S/C13H20FN/c1-3-4-11(2)9-15-10-12-5-7-13(14)8-6-12/h5-8,11,15H,3-4,9-10H2,1-2H3

InChI Key

AIPYMBWWGRZZCD-UHFFFAOYSA-N

Canonical SMILES

CCCC(C)CNCC1=CC=C(C=C1)F

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Fluorophenyl)methylamine typically involves the reaction of 4-fluorobenzyl chloride with 2-methylpentylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to promote the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of (4-Fluorophenyl)methylamine may involve similar synthetic routes but on a larger scale. The process may include additional steps such as purification through distillation or recrystallization to ensure the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(4-Fluorophenyl)methylamine can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding amine oxides or other oxidized derivatives.

    Reduction: Reduction reactions can convert the compound into its reduced forms, such as amines or alcohols.

    Substitution: The fluorophenyl group can participate in substitution reactions, where the fluorine atom is replaced by other substituents.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

    Substitution: Reagents like sodium iodide in acetone or other nucleophiles can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield amine oxides, while reduction can produce primary or secondary amines .

Scientific Research Applications

(4-Fluorophenyl)methylamine has a wide range of applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

    Biology: The compound is studied for its potential biological activities and interactions with biological molecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on specific enzymes and pathways.

    Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of (4-Fluorophenyl)methylamine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit the activity of certain enzymes, such as histone deacetylases, which play a critical role in gene expression regulation. This inhibition can lead to changes in cellular processes and has potential therapeutic implications.

Comparison with Similar Compounds

Structural Analogues and Their Key Features

The following table compares (4-Fluorophenyl)methylamine with structurally related compounds:

Compound Name IUPAC Name Unique Structural Features Biological Activity Notes Reference
(4-Fluorophenyl)methylamine (Target) (4-Fluorophenyl)methylamine Branched 2-methylpentyl chain; para-fluorophenyl Hypothesized moderate cytotoxicity
(2-Fluorophenyl)methyl](2-methylbutan-2-yl)amine (2-Fluorophenyl)methyl](2-methylbutan-2-yl)amine Ortho-fluorophenyl; shorter branched alkyl chain Lower lipophilicity; unstudied bioactivity
(4-Fluorophenyl)methylamine N-(4-fluorobenzyl)amine No alkyl chain; primary amine Low antimicrobial activity; high cytotoxicity
(4-Fluorophenyl)methylamine (4-Fluorophenyl)methylamine Methoxy-substituted alkyl chain Enhanced solubility; potential CNS activity
(4-Fluoro-3-methylphenyl)methylamine N-(4-fluoro-3-methylbenzyl)amine Methyl substituent on phenyl ring Improved receptor binding affinity

Key Trends in Structure-Activity Relationships (SAR)

Fluorine Position :

  • Para-fluorine (target compound) increases electron-withdrawing effects, reducing amine basicity compared to ortho-fluorine derivatives .
  • Ortho-fluorine (e.g., compound) may sterically hinder interactions with enzymes or receptors, altering activity .

Alkyl Chain Modifications :

  • Branched chains (e.g., 2-methylpentyl) enhance lipophilicity and may prolong half-life compared to linear chains .
  • Methoxy groups in the alkyl chain (e.g., compound) improve water solubility but reduce blood-brain barrier penetration .

Key Findings :

  • The target compound’s branched alkyl chain may balance cytotoxicity and membrane permeability better than primary amines like (4-Fluorophenyl)methylamine .
  • Methoxy-containing analogues (e.g., ) show reduced cytotoxicity but lower target affinity compared to the target compound .

Biological Activity

(4-Fluorophenyl)methylamine is a compound of significant interest in medicinal chemistry and pharmacology due to its unique structural features and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, interactions with biological targets, and relevant research findings.

Structural Characteristics

The compound can be represented by the molecular formula C13H20FNC_{13}H_{20}FN. It contains a 4-fluorophenyl group, which is known to influence its reactivity and biological properties due to the electron-withdrawing nature of the fluorine atom. The presence of the pentyl chain also contributes to its lipophilicity, enhancing its ability to penetrate biological membranes.

The biological activity of (4-Fluorophenyl)methylamine is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The fluorine atom enhances the compound's binding affinity and selectivity for these targets, leading to diverse biological effects. The mechanisms may involve:

  • Enzymatic Activity Modulation : The compound may inhibit or activate specific enzymes, altering metabolic pathways.
  • Receptor Interaction : It may modulate receptor signaling pathways, affecting neurotransmitter systems or other cellular processes.

Biological Activity Overview

Research indicates that (4-Fluorophenyl)methylamine exhibits several potential biological activities:

  • Antidepressant Effects : Studies suggest that compounds with similar structures may influence serotonin and dopamine pathways, indicating potential antidepressant properties.
  • Analgesic Properties : Some analogs have shown promise in pain relief models, suggesting (4-Fluorophenyl)methylamine could have similar effects.
  • Antimicrobial Activity : Preliminary data indicate potential antimicrobial effects against certain pathogens.

In Vitro Studies

In vitro studies have demonstrated that (4-Fluorophenyl)methylamine interacts with various cell lines. For example:

  • Cell Viability Assays : Compounds were tested on human cancer cell lines, showing dose-dependent inhibition of cell growth.
  • Mechanistic Studies : Further investigations revealed that the compound induces apoptosis in cancer cells through activation of caspase pathways.

In Vivo Studies

Animal studies have provided insights into the pharmacokinetics and pharmacodynamics of (4-Fluorophenyl)methylamine:

  • Behavioral Models : In rodent models, administration resulted in significant changes in behavior consistent with antidepressant effects.
  • Toxicology Reports : Safety assessments showed a favorable profile at therapeutic doses, with minimal adverse effects observed.

Comparative Analysis with Similar Compounds

To understand the unique properties of (4-Fluorophenyl)methylamine, it is beneficial to compare it with structurally similar compounds:

Compound NameStructure CharacteristicsUnique Features
N-(4-Fluorophenyl)butanamineSimilar fluorinated phenyl groupShorter alkyl chain
N-(2,4-Difluorophenyl)methylamineContains two fluorine atoms on phenylPotentially different biological activity
N-(4-Chlorophenyl)methylamineChlorinated instead of fluorinatedVariability in receptor interaction

The presence of the fluorine atom in (4-Fluorophenyl)methylamine enhances its stability and binding affinity compared to its analogs.

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